Cas no 2227800-79-3 (rac-tert-butyl 3-(1R,2R)-2-(aminomethyl)cyclopropylazetidine-1-carboxylate)

• Product Name: rac-tert-butyl 3-(1R,2R)-2-(aminomethyl)cyclopropylazetidine-1-carboxylate
• CAS No: 2227800-79-3
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5945952
• PubChem ID: 165649569
• Update Time: 2025-06-13

rac-tert-butyl 3-(1R,2R)-2-(aminomethyl)cyclopropylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl 3-(1R,2R)-2-(aminomethyl)cyclopropylazetidine-1-carboxylate
• 2227800-79-3
• rac-tert-butyl 3-[(1R,2R)-2-(aminomethyl)cyclopropyl]azetidine-1-carboxylate
• EN300-1894315

• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-6-9(7-14)10-4-8(10)5-13/h8-10H,4-7,13H2,1-3H3/t8-,10+/m0/s1
• InChI Key： ZSHVLYPJFWFYJD-WCBMZHEXSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)[C@@H]1C[C@H]1CN)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6Ų

Additional information on rac-tert-butyl 3-(1R,2R)-2-(aminomethyl)cyclopropylazetidine-1-carboxylate

Comprehensive Overview of rac-tert-butyl 3-(1R,2R)-2-(aminomethyl)cyclopropylazetidine-1-carboxylate (CAS No. 2227800-79-3)

The compound rac-tert-butyl 3-(1R,2R)-2-(aminomethyl)cyclopropylazetidine-1-carboxylate (CAS No. 2227800-79-3) is a highly specialized chiral intermediate with significant applications in pharmaceutical chemistry and drug discovery. Its unique structural features, including the cyclopropylazetidine core and tert-butyl carboxylate group, make it a valuable building block for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in designing protease inhibitors, GPCR modulators, and other targeted therapies.

In recent years, the demand for chiral intermediates like rac-tert-butyl 3-(1R,2R)-2-(aminomethyl)cyclopropylazetidine-1-carboxylate has surged, driven by advancements in asymmetric synthesis and fragment-based drug design. The compound's stereochemical purity and functional group compatibility are critical for achieving high yields in multi-step reactions. Its CAS No. 2227800-79-3 is often referenced in patent literature, particularly in the context of neurological disorders and inflammatory diseases, aligning with current trends in precision medicine.

One of the most searched questions related to this compound is: "How to synthesize rac-tert-butyl 3-(1R,2R)-2-(aminomethyl)cyclopropylazetidine-1-carboxylate?" The synthesis typically involves enantioselective cyclopropanation followed by azetidine ring formation and Boc protection. The process requires careful optimization to maintain the 1R,2R configuration, which is essential for biological activity. Another trending topic is its role in covalent inhibitor development, where the aminomethyl group serves as a key handle for selective target engagement.

From a commercial perspective, rac-tert-butyl 3-(1R,2R)-2-(aminomethyl)cyclopropylazetidine-1-carboxylate is often supplied by specialty chemical manufacturers under strict quality control protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and stereochemistry. The compound's stability under various storage conditions is another frequently discussed aspect, with recommendations to store it in a cool, dry environment to prevent degradation.

In summary, rac-tert-butyl 3-(1R,2R)-2-(aminomethyl)cyclopropylazetidine-1-carboxylate (CAS No. 2227800-79-3) represents a critical tool for modern medicinal chemists. Its versatility in peptidomimetic design and scaffold diversification continues to inspire innovations in drug development. As the pharmaceutical industry shifts toward personalized therapies, compounds like this will remain at the forefront of research, addressing unmet medical needs with precision and efficiency.